molecular formula C18H16O4S B288871 1-Naphthyl 4-ethoxybenzenesulfonate

1-Naphthyl 4-ethoxybenzenesulfonate

Cat. No.: B288871
M. Wt: 328.4 g/mol
InChI Key: BFLMMJKDFNZCGE-UHFFFAOYSA-N
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Description

1-Naphthyl 4-ethoxybenzenesulfonate is an aromatic sulfonate ester characterized by a naphthalene moiety linked to a sulfonate group, which is further substituted with a 4-ethoxybenzene group. This compound belongs to the class of benzenesulfonate esters, widely utilized in organic synthesis, catalysis, and materials science due to their stability and tunable reactivity.

Properties

Molecular Formula

C18H16O4S

Molecular Weight

328.4 g/mol

IUPAC Name

naphthalen-1-yl 4-ethoxybenzenesulfonate

InChI

InChI=1S/C18H16O4S/c1-2-21-15-10-12-16(13-11-15)23(19,20)22-18-9-5-7-14-6-3-4-8-17(14)18/h3-13H,2H2,1H3

InChI Key

BFLMMJKDFNZCGE-UHFFFAOYSA-N

SMILES

CCOC1=CC=C(C=C1)S(=O)(=O)OC2=CC=CC3=CC=CC=C32

Canonical SMILES

CCOC1=CC=C(C=C1)S(=O)(=O)OC2=CC=CC3=CC=CC=C32

Origin of Product

United States

Comparison with Similar Compounds

Research Implications and Gaps

  • Synthetic Applications : The ethoxy and naphthyl groups may make 1-Naphthyl 4-ethoxybenzenesulfonate suitable for designing hydrophobic catalysts or photoresists.
  • Safety Considerations : Unlike carbamates (e.g., 1-naphthyl methylcarbamate, ), sulfonates generally pose lower acute toxicity, but detailed hazard assessments are lacking .

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